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Compound of Interest

Compound Name: (2R)-sulfonatepropionyl-CoA

Cat. No.: B15546680 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the enzymatic metabolism of

sulfopropionyl-CoA, focusing on the key enzyme 3-sulfinopropionyl-coenzyme A (3SP-CoA)

desulfinase. While the initial query specified the (2R)-sulfopropionyl-CoA stereoisomer, current

research predominantly highlights the characterization of enzymes acting on the closely related

3-sulfinopropionyl-CoA. This document synthesizes the available data on the primary enzyme

responsible for this metabolic step, its catalytic activity, the pathway it belongs to, and the

experimental protocols for its study.

Core Enzyme: 3-Sulfinopropionyl-Coenzyme A
Desulfinase (AcdDPN7)
The most extensively characterized enzyme in the metabolism of a sulfopropionyl-CoA

molecule is 3-sulfinopropionyl-coenzyme A desulfinase from the betaproteobacterium

Advenella mimigardefordensis strain DPN7T, designated as AcdDPN7.[1][2] This enzyme is a

novel desulfinase that catalyzes the removal of a sulfur-containing group from 3SP-CoA.[1]

Structurally, AcdDPN7 is a member of the acyl-CoA dehydrogenase (Acd) superfamily.[1][2] It

exists as a homotetramer with a native molecular mass of approximately 173 kDa.[1] Each

subunit of the enzyme non-covalently binds one molecule of flavin adenine dinucleotide (FAD)

as a cofactor.[1] Despite its structural homology to acyl-CoA dehydrogenases, AcdDPN7 does

not exhibit dehydrogenase activity.[1][3] Its primary function is the desulfination of 3SP-CoA,
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yielding propionyl-CoA and sulfite (SO₃²⁻).[1] The crystal structure of the apoenzyme has been

resolved at 1.89 Å resolution.[4]

Metabolic Pathway
AcdDPN7 is a key enzyme in the catabolic pathway of 3,3′-dithiodipropionic acid (DTDP).[2][5]

This pathway allows A. mimigardefordensis to utilize DTDP as a sole source of carbon and

energy.[2] The degradation of DTDP proceeds through the following steps:

Cleavage of DTDP: The pathway is initiated by the cleavage of the disulfide bond in DTDP

by an NADH-dependent disulfide reductase, which produces two molecules of 3-

mercaptopropionate (3MP).

Oxygenation of 3MP: A dioxygenase then oxygenates 3MP to form 3-sulfinopropionate

(3SP).[2]

Activation to CoA thioester: 3SP is subsequently activated to its corresponding CoA thioester,

3SP-CoA, by the action of a succinate-CoA ligase (SucCD).[2][5]

Desulfination of 3SP-CoA: In the final step, AcdDPN7 catalyzes the desulfination of 3SP-CoA

to produce propionyl-CoA and sulfite.[1][2] The resulting propionyl-CoA can then enter

central metabolism.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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